2-(3,4-dioxo-8-(p-tolyl)-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(o-tolyl)acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[8-(4-methylphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
• InChI: InChI=1S/C21H21N5O3/c1-14-7-9-16(10-8-14)24-11-12-25-19(28)20(29)26(23-21(24)25)13-18(27)22-17-6-4-3-5-15(17)2/h3-10H,11-13H2,1-2H3,(H,22,27)
• InChI Key: HHOVORFJCDRUED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC(=O)NC4=CC=CC=C4C
• Molecular Formula: C21H21N5O3
• Molecular Weight: 391.4 g/mol

Description

The compound contains two tolyl groups, which are functional groups related to toluene. They have the general formula CH3C6H4−R, where R is the rest of the molecule. The tolyl groups in this compound are p-tolyl and o-tolyl, which means the tolyl groups are attached to the para and ortho positions of the benzene ring.

Synthesis Analysis

The synthesis of such a compound would likely involve complex organic reactions. Tolyl groups are often introduced into compounds by Williamson etherification, using tolyl alcohols as reagents, or by C-C coupling reactions.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Tolyl groups can participate in a variety of reactions, including nucleophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Tolyl groups are considered nonpolar and hydrophobic, which would likely influence the compound’s solubility and reactivity.

Scientific Research Applications

Synthesis and Chemical Properties

The compound is involved in the synthesis of various heterocyclic compounds, demonstrating its utility in creating novel chemical entities with potential biological activities. For instance, it serves as a precursor in the synthesis of Pyrimido[1,2‐a]benzimidazoles, a class of compounds with diverse applications, including in medicinal chemistry (Troxler & Weber, 1974). The chemical transformations involving this compound highlight its significance in developing new molecules with potential pharmacological properties.

Antimicrobial Activity

Derivatives of this compound have been studied for their antimicrobial effects. Notably, thiazole derivatives synthesized from similar compounds have shown considerable antimicrobial activity against a range of pathogenic microorganisms, underscoring the potential of such compounds in developing new antimicrobial agents (Cankilic & Yurttaş, 2017).

Insecticidal Applications

Compounds synthesized from similar precursors have been assessed for their insecticidal properties, particularly against agricultural pests like the cotton leafworm, Spodoptera littoralis. This highlights the compound's utility in the synthesis of chemicals that could serve as environmentally friendly pest control agents, offering an alternative to conventional insecticides (Fadda et al., 2017).